Cas no 1874796-22-1 (3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine)

• Product Name: 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine
• CAS No: 1874796-22-1
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 6199698
• PubChem ID: 130581762
• Update Time: 2025-05-19

3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1846440
• 1874796-22-1
• 3-fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine
• 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine

• Inchi： 1S/C9H9F4N/c10-6(1-2-14)5-3-8(12)9(13)4-7(5)11/h3-4,6H,1-2,14H2
• InChI Key： NQLYWYLYBSBZGP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1F)F)F)CCN

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine

Introduction to 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS No. 1874796-22-1)

3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS No. 1874796-22-1) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif featuring a trifluoromethyl-substituted phenyl ring and an amine functional group, exhibits promising biological activities that make it a valuable scaffold for drug discovery and development.

The molecular structure of 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine consists of a propyl chain linked to a benzene ring substituted with three fluorine atoms at the 2, 4, and 5 positions. The presence of fluorine atoms in this arrangement not only enhances the metabolic stability of the compound but also influences its electronic properties, making it an attractive candidate for further chemical modifications. The amine group at the propyl chain terminus provides a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug efficacy and bioavailability. The introduction of fluorine atoms into organic molecules can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity to biological targets. This has made fluorinated derivatives valuable in the development of novel therapeutics across various therapeutic areas, including oncology, neurology, and infectious diseases.

3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine has been explored in several preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for designing compounds with specific biological activities. For instance, the trifluoromethyl group can serve as a pharmacophore that interacts with enzymes or receptors in a manner that modulates their function. The amine group can also be further functionalized to introduce additional pharmacological properties or to link the compound to other therapeutic moieties.

One of the most compelling aspects of 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine is its potential in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The trifluoromethyl-substituted phenyl ring can interact with key residues in the active site of kinases, while the amine group can be used to anchor the molecule into place through hydrogen bonding interactions. This combination has led to several promising candidates being investigated in clinical trials for their ability to inhibit aberrant signaling pathways associated with cancer.

Furthermore, the compound has shown promise in the context of central nervous system (CNS) drug discovery. The lipophilicity imparted by the fluoro substituents enhances blood-brain barrier penetration, which is often a challenge for CNS therapeutics. By leveraging this property, researchers have been able to design molecules that exhibit improved pharmacokinetic profiles and greater therapeutic efficacy for neurological disorders.

The synthesis of 3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps typically include halogenation of a precursor aromatic ring followed by nucleophilic substitution with an amine source. The introduction of fluorine atoms requires specialized reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on larger scales, facilitating its use in industrial applications.

In conclusion,3-Fluoro-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS No. 1874796-22-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate in drug discovery underscores its importance in developing novel therapeutics for various diseases. As research continues to uncover new applications for fluorinated compounds,3-fluoro-substituted derivatives like this one are poised to play an increasingly pivotal role in addressing unmet medical needs.